Cas no 2228448-32-4 (4-(3-chloroprop-1-en-2-yl)-2-methylpyridine)
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chloroprop-1-en-2-yl)-2-methylpyridine
- 2228448-32-4
- EN300-1992857
-
- Inchi: 1S/C9H10ClN/c1-7(6-10)9-3-4-11-8(2)5-9/h3-5H,1,6H2,2H3
- InChI Key: VRMJWNGXXSWKHZ-UHFFFAOYSA-N
- SMILES: ClCC(=C)C1C=CN=C(C)C=1
Computed Properties
- Exact Mass: 167.0501770g/mol
- Monoisotopic Mass: 167.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9Ų
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1992857-0.05g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 0.05g |
$1020.0 | 2023-09-16 | ||
| Enamine | EN300-1992857-0.1g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 0.1g |
$1068.0 | 2023-09-16 | ||
| Enamine | EN300-1992857-0.25g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 0.25g |
$1117.0 | 2023-09-16 | ||
| Enamine | EN300-1992857-0.5g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 0.5g |
$1165.0 | 2023-09-16 | ||
| Enamine | EN300-1992857-1.0g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1992857-2.5g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 2.5g |
$2379.0 | 2023-09-16 | ||
| Enamine | EN300-1992857-5.0g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1992857-10.0g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1992857-1g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 1g |
$1214.0 | 2023-09-16 | ||
| Enamine | EN300-1992857-5g |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine |
2228448-32-4 | 5g |
$3520.0 | 2023-09-16 |
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 4-(3-chloroprop-1-en-2-yl)-2-methylpyridine
Introduction to 4-(3-chloroprop-1-en-2-yl)-2-methylpyridine (CAS No. 2228448-32-4)
4-(3-chloroprop-1-en-2-yl)-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2228448-32-4, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This heterocyclic compound features a pyridine core substituted with a 3-chloroprop-1-enyl group and a methyl group at the 2-position. Its unique structural framework makes it a valuable intermediate in the development of various bioactive molecules, particularly in the synthesis of pharmacologically relevant agents.
The pyridine moiety is a cornerstone in medicinal chemistry due to its prevalence in numerous therapeutic agents. The presence of the 3-chloroprop-1-enyl side chain introduces reactivity that can be exploited for further functionalization, making this compound a versatile building block. The methyl group at the 2-position enhances lipophilicity, which is often a critical factor in drug absorption and bioavailability. These structural attributes have positioned 4-(3-chloroprop-1-en-2-yl)-2-methylpyridine as a compound of interest for researchers exploring novel drug candidates.
In recent years, there has been growing interest in pyridine derivatives as scaffolds for small-molecule drugs. The 3-chloroprop-1-enyl group, in particular, has been utilized in the synthesis of compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its role in generating derivatives that interact with specific biological targets, modulating pathways relevant to disease states. The methylpyridine core provides stability while allowing for diverse chemical modifications, which is crucial for optimizing pharmacokinetic profiles.
One of the most compelling aspects of 4-(3-chloroprop-1-en-2-yl)-2-methylpyridine is its utility in constructing more complex molecules through cross-coupling reactions. The chlorine atom on the propenyl group facilitates palladium-catalyzed coupling reactions, enabling the introduction of aryl or heteroaryl groups at various positions. This capability has been leveraged in the development of kinase inhibitors and other enzyme-targeting agents. Furthermore, the compound’s ability to serve as a precursor for tetrahydroquinoline derivatives has been explored, with some reports suggesting promising biological activities against viral infections.
The synthesis of 4-(3-chloroprop-1-en-2-yl)-2-methylpyridine typically involves condensation reactions between appropriate pyridine precursors and chloropropene derivatives under controlled conditions. Advances in synthetic methodologies have improved yields and purity, making it more accessible for industrial applications. Catalytic hydrogenation and subsequent functional group transformations are common strategies employed to achieve high enantiomeric purity if stereochemical control is required.
From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits derived from 4-(3-chloroprop-1-en-2-yl)-2-methylpyridine. Molecular docking studies have revealed interactions with proteins involved in metabolic disorders and neurodegenerative diseases, suggesting therapeutic potential beyond traditional applications. These computational approaches complement experimental efforts by providing rapid assessments of binding affinities and structural complementarity.
The pharmacological landscape continues to evolve with new insights into how structural modifications influence biological activity. Researchers are increasingly focusing on developing drugs that exhibit selective targeting while minimizing off-target effects. The versatility of 4-(3-chloroprop-1-en-2-yl)-2-methylpyridine makes it an attractive candidate for generating such selective agents. For example, derivatives with optimized solubility profiles have shown improved penetration into cellular compartments, enhancing their efficacy.
In conclusion, 4-(3-chloroprop-1-en-2-yl)-2-methylpyridine (CAS No. 2228448-32-4) represents a valuable asset in pharmaceutical research and development. Its unique structural features enable diverse synthetic pathways and biological applications, positioning it as a key intermediate for future therapeutics. As our understanding of disease mechanisms advances, compounds like this will continue to play a pivotal role in addressing unmet medical needs through innovative chemical biology approaches.
2228448-32-4 (4-(3-chloroprop-1-en-2-yl)-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)